Cas no 581813-11-8 (1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene
• CAS No: 581813-11-8
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• MDL: MFCD24450729
• CID: 3367540
• PubChem ID: 22337612
• Update Time: 2025-06-28

1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(1-ISOCYANATOETHYL)-4-(TRIFLUOROMETHYL)-
• 1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene
• 581813-11-8
• SCHEMBL4023460
• EN300-1931222

• MDL： MFCD24450729
• Inchi： 1S/C10H8F3NO/c1-7(14-6-15)8-2-4-9(5-3-8)10(11,12)13/h2-5,7H,1H3
• InChI Key： VTTLXPPZKMEGFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)N=C=O)(F)F

Computed Properties

• Exact Mass: 215.05579836Da
• Monoisotopic Mass: 215.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene

Compound CAS No. 581813-11-8: 1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene

Compound CAS No. 581813-11-8, also known as 1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene, is a highly specialized organic compound with significant applications in the fields of polymer chemistry and material science. This compound is characterized by its unique structure, which combines an isocyanate group with a trifluoromethyl-substituted benzene ring. The isocyanate functional group (-N=C=O) is a key feature of this molecule, enabling it to participate in various polymerization reactions, particularly in the synthesis of polyurethanes and other high-performance polymers.

The trifluoromethyl group (-CF3) attached to the benzene ring introduces several desirable properties to the compound. Fluorine's electronegativity significantly enhances the stability of the molecule, making it resistant to thermal and chemical degradation. Additionally, the trifluoromethyl group contributes to the compound's hydrophobicity, which is advantageous in applications requiring water resistance. Recent studies have shown that compounds with similar structures exhibit excellent compatibility with fluoropolymers, opening new avenues for their use in advanced materials.

1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene has been extensively studied for its reactivity in step-growth polymerization reactions. The isocyanate group reacts readily with hydroxyl groups (-OH) and amines (-NH2), forming stable urethane or urea linkages. This reactivity makes it a valuable monomer in the production of thermoplastic polyurethanes (TPUs), which are widely used in automotive interiors, textiles, and elastomers. Recent advancements in polymer chemistry have further explored its potential in creating bio-based polyurethanes, leveraging its ability to integrate with renewable resources.

The synthesis of CAS No. 581813-11-8 typically involves a multi-step process, starting with the preparation of the trifluoromethylbenzene derivative followed by introducing the isocyanate functionality. Researchers have recently developed more efficient synthetic pathways using catalytic systems that minimize side reactions and improve yield. These methods often employ transition metal catalysts or phase-transfer techniques to enhance reaction efficiency, making the production process more sustainable and cost-effective.

In terms of applications, 1-(1-isocyanatoethyl)-4-(trifluoromethyl)benzene has found significant use in specialty coatings and adhesives due to its excellent adhesion properties and resistance to harsh environmental conditions. Its ability to form cross-linked networks upon curing makes it ideal for high-performance coatings used in aerospace and marine industries. Furthermore, recent studies have highlighted its potential as a building block for drug delivery systems, where its fluorinated structure enhances drug solubility and bioavailability.

The environmental impact of this compound has also been a topic of recent research. While it exhibits high stability under normal conditions, studies suggest that under specific environmental stressors such as UV light or microbial activity, it can undergo degradation pathways leading to the formation of less harmful byproducts. This understanding is crucial for developing sustainable practices in its production and disposal.

In conclusion, compound CAS No. 581813-11-8 stands out as a versatile building block in modern material science. Its unique combination of an isocyanate group and a trifluoromethyl-substituted benzene ring offers exceptional chemical reactivity and physical properties. With ongoing advancements in synthesis techniques and applications research, this compound continues to play a pivotal role in driving innovation across various industries.